Cas no 16724-61-1 (DIPALMITAMINE)

• Product Name: DIPALMITAMINE
• CAS No: 16724-61-1
• Molecular Formula: C₃₃H₆₉N
• Molecular Weight: 479.90766
• CID: 87731
• PubChem ID: 105560

DIPALMITAMINE Properties

Names and Identifiers

• DIPALMITAMINE
• 1-Hexadecanamine, N-hexadecyl-N-methyl-
• Dihexadectyl methyl amine
• MA1616
• N-Hexadecyl-N-methyl-1-hexadecanamine
• N-HEXADECYL-N-METHYLHEXADECAN-1-AMINE
• Dicetylmethylamine
• Di(hexadecyl)methylamine
• NI19TV232A
• Dihexadecylmethylamin
• EINECS 266-923-8
• Methylamine, N,N-bis(N.-hexadecyl)-
• KCMTVIZYKDBFFS-UHFFFAOYSA-N
• DIHEXADECYLAMINE, N-METHYL-
• ARMEEN M 2-16
• N-Methyl-N-di(hexadecyl)amine
• AKOS015915147
• Q27284875
• dihexadecylmethylamine
• A829706
• dipalmitylmethylamine
• FT-0653778
• DTXSID30873461
• A810833
• N-hexadecyl-N-methyl-hexadecan-1-amine
• DIPALMITAMINE [INCI]
• 16724-61-1
• methyldipalmitylamine
• 67700-99-6
• n,n-dihexadecylmethylamine
• dihexadecyl methylamine
• UNII-NI19TV232A
• n-Hexadecyl-N-methyl-1-hexadecanamine #
• SCHEMBL112704
• NS00066745
• SDA 17-043-00

• InChIKey： KCMTVIZYKDBFFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H69N/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34(3)33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h4-33H2,1-3H3
• SMILES： CCCCCCCCCCCCCCCCN(CCCCCCCCCCCCCCCC)C

Computed Properties

• Exact Mass: 479.54337
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 30
• Monoisotopic Mass: 479.543001
• Heavy Atom Count: 34
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.8
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 11.88080
• PSA: 3.24
• Boiling Point: 540.6°Cat760mmHg
• Flash Point: 241.2°C
• Density: 0.826